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Compound of Interest

Compound Name: 2-Methyl-6-nitrobenzoic acid

Cat. No.: B120224 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the storage and handling of 2-Methyl-6-nitrobenzoic acid.

Frequently Asked Questions (FAQs)
Q1: What is 2-Methyl-6-nitrobenzoic acid and what are its common applications?

A1: 2-Methyl-6-nitrobenzoic acid is a nitrated carboxylic acid.[1] It is a versatile intermediate

in organic synthesis, commonly used in the pharmaceutical and agrochemical industries.[2] Its

structure lends itself to the development of dyes and other innovative materials.[2] In research,

it is used to study reaction mechanisms and in the development of new materials due to its

stability and ease of functionalization.[2]

Q2: What are the primary hazards associated with 2-Methyl-6-nitrobenzoic acid?

A2: 2-Methyl-6-nitrobenzoic acid is considered hazardous. It can cause skin and serious eye

irritation.[3] Inhalation of dust may cause respiratory irritation.[3][4] Ingestion or skin contact

may lead to severe injury.[5]

Q3: What personal protective equipment (PPE) should I use when handling this compound?

A3: When handling 2-Methyl-6-nitrobenzoic acid, it is crucial to use appropriate personal

protective equipment. This includes eyeshields, gloves, and a type N95 (US) or equivalent

respirator to avoid dust inhalation.
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Q4: How should I properly store 2-Methyl-6-nitrobenzoic acid?

A4: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4] It is

classified under Storage Class 11 - Combustible Solids. Some sources recommend

refrigeration for storage.[5]

Q5: What materials are incompatible with 2-Methyl-6-nitrobenzoic acid?

A5: Avoid contact with strong oxidizing agents and strong bases, as these are incompatible

with 2-Methyl-6-nitrobenzoic acid.[3][4]

Troubleshooting Guides
Problem: The 2-Methyl-6-nitrobenzoic acid is not dissolving in my solvent.

Solution: 2-Methyl-6-nitrobenzoic acid is generally insoluble in water.[5] However, it is

soluble in many organic solvents.[1] If you are experiencing solubility issues, consider using

a different organic solvent. For quantitative studies, it is recommended to experimentally

determine the solubility in your specific solvent system. Please refer to the experimental

protocol section for a general method to determine solubility.

Problem: I have spilled a small amount of solid 2-Methyl-6-nitrobenzoic acid in the lab.

Solution: For small spills of solid material, you should first remove all sources of ignition.[5]

Dampen the spilled solid with 60-70% ethanol and transfer the material to a suitable

container.[5] Use absorbent paper dampened with the same ethanol solution to clean up any

remaining material.[5] Seal the absorbent paper and any contaminated clothing in a vapor-

tight plastic bag for proper disposal.[5] Finally, wash all contaminated surfaces with 60-70%

ethanol followed by a soap and water solution.[5] Do not re-enter the area until it has been

verified as clean by a safety officer.[5]

Problem: I have accidentally come into contact with 2-Methyl-6-nitrobenzoic acid.

Solution:

Eyes: Immediately rinse cautiously with water for several minutes. If present and easy to

do, remove contact lenses and continue rinsing for at least 15 minutes. Seek medical
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attention.[3]

Skin: Wash the affected area with plenty of soap and water. If skin irritation occurs, seek

medical advice.[3]

Inhalation: Move the individual to fresh air and keep them at rest in a position comfortable

for breathing. If respiratory symptoms occur, seek medical attention.[3]

Ingestion: If swallowed, immediately make the victim drink water (two glasses at most).

Consult a physician.[6]

Data Presentation
Table 1: Physicochemical Properties of 2-Methyl-6-nitrobenzoic acid

Property Value Reference

CAS Number 13506-76-8

Molecular Formula C₈H₇NO₄

Molecular Weight 181.15 g/mol

Appearance
Yellow to brown powder or

crystals
[2]

Melting Point 151-159 °C [2][7]

Solubility in Water Insoluble [5]

Table 2: Illustrative Solubility Profile of a Structurally Related Compound (4-Nitrobenzoic Acid)

Disclaimer: The following data is for a structurally related compound, 4-Nitrobenzoic acid, and

is provided for illustrative purposes only. The actual solubility of 2-Methyl-6-nitrobenzoic acid
may vary.
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Solvent Temperature (°C) Solubility

Water 26 < 1 mg/mL

Ethanol Not Specified 1 g / 110 mL

Methanol Not Specified 1 g / 12 mL

Chloroform Not Specified 1 g / 150 mL

Diethyl Ether Not Specified 1 g / 45 mL

Acetone Not Specified 1 g / 20 mL

Experimental Protocols
Protocol 1: Preparation of a Standard Stock Solution (1 mg/mL)

Materials:

2-Methyl-6-nitrobenzoic acid

Volumetric flask (e.g., 100 mL)

Analytical balance

Appropriate solvent (e.g., Methanol)

Personal Protective Equipment (PPE) as specified in the FAQs.

Procedure:

1. Accurately weigh 100 mg of 2-Methyl-6-nitrobenzoic acid using an analytical balance.

2. Carefully transfer the weighed solid into a 100 mL volumetric flask.

3. Add a small amount of the chosen solvent (e.g., 20-30 mL of methanol) to the flask and

gently swirl to dissolve the solid. A sonicator may be used to aid dissolution.
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4. Once the solid is completely dissolved, add more solvent to the flask until the volume

reaches the calibration mark.

5. Cap the flask and invert it several times to ensure the solution is homogeneous.

6. Label the flask with the compound name, concentration, solvent, and date of preparation.

Protocol 2: Determination of Solubility using the Shake-Flask Method

Materials:

2-Methyl-6-nitrobenzoic acid

A series of vials with tight-fitting caps

Various laboratory solvents (e.g., water, ethanol, acetone, etc.)

Temperature-controlled orbital shaker

Syringe filters (e.g., 0.45 µm)

Analytical instrument for quantification (e.g., HPLC or UV-Vis spectrophotometer)

Personal Protective Equipment (PPE).

Procedure:

1. Add an excess amount of 2-Methyl-6-nitrobenzoic acid to several vials. The presence of

undissolved solid is necessary to ensure a saturated solution.

2. Add a known volume of a different solvent to each vial.

3. Securely cap the vials and place them in a temperature-controlled orbital shaker set to a

constant temperature (e.g., 25 °C).

4. Agitate the samples for a sufficient time (e.g., 24-48 hours) to reach equilibrium. The

concentration of the dissolved solid should remain constant over time.

5. After equilibration, allow the vials to stand undisturbed for the excess solid to settle.
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6. Carefully withdraw a known volume of the supernatant (the clear liquid above the solid)

using a pipette.

7. Filter the supernatant through a syringe filter to remove any remaining solid particles.

8. Quantify the concentration of 2-Methyl-6-nitrobenzoic acid in the filtered solution using a

validated analytical method such as HPLC or UV-Vis spectrophotometry.

Mandatory Visualizations
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Spill of 2-Methyl-6-nitrobenzoic
Acid Occurs

Assess the Spill
(Size and Location)

Evacuate Immediate Area
(If Necessary)

Major Spill

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Minor Spill

Remove Ignition Sources

Dampen Spilled Solid
with 60-70% Ethanol

Transfer Dampened Material
to a Suitable Container

Clean Area with Dampened
Absorbent Paper

Seal Contaminated Materials
in a Labeled Bag

Wash Contaminated Surfaces
with Ethanol then Soap & Water

Dispose of Waste According
to Institutional Procedures

Spill Cleanup Complete
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Prepare to Handle
2-Methyl-6-nitrobenzoic Acid

Consult Safety Data Sheet (SDS)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Weigh the Required Amount
Carefully to Avoid Dust

Transfer to Reaction Vessel
or for Solution Preparation

Return Unused Chemical to
Proper Storage

Clean Work Area and
Decontaminate Equipment

Remove PPE Correctly

Wash Hands Thoroughly

Handling Procedure Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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